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Compound of Interest

Compound Name: Strontium succinate

Cat. No.: B1245921

Strontium Succinate: A Technical Safety and
Handling Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the material safety data sheet
(MSDS) information for strontium succinate. In the absence of a formally issued MSDS for
this specific compound, this document extrapolates critical safety and handling information from
the known toxicological profiles of stable strontium and succinic acid, supplemented by findings
from recent research on the biological effects of strontium salts. This guide is intended to
provide researchers, scientists, and drug development professionals with a thorough
understanding of the potential hazards, safe handling procedures, and emergency protocols
associated with strontium succinate. All quantitative data is presented in structured tables for
ease of reference, and detailed experimental methodologies are provided for key cited
experimental areas.

Chemical and Physical Properties

Strontium succinate is the strontium salt of succinic acid, with the chemical formula
C4H40a4Sr.[1][2] Limited experimental data is available for the specific physicochemical
properties of strontium succinate. The following table summarizes the available information.
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Property Value Source
Molecular Formula CaHaOa4Sr [1112]
Molecular Weight 203.69 g/mol [1][3]
White crystalline powder General property of similar
Appearance ]
(inferred) salts

N Estimated between 1 g/L and
Water Solubility [4]
100 g/L at room temperature

N Decomposes to strontium Inferred from general salt
Thermal Decomposition ) )
carbonate upon heating properties

Toxicological Information

No specific toxicological studies for strontium succinate have been identified. The
toxicological profile is therefore inferred from the properties of its constituent ions: strontium
(Sr2*) and succinate (CaHa0427).

Strontium (Stable)

Stable strontium is considered to be of low toxicity, particularly at levels typically encountered in
the environment.[5] Its biological effects are linked to its chemical similarity to calcium.[5]

Toxicity Metric Value Species Source

Minnesota Dept. of

Reference Dose (RfD) 1.4 mg/kg/day Rat
Health

Oral LDso (Strontium

2750 mg/k Rat 6
Chloride) 9 o]

Health Effects of Stable Strontium:

o Skeletal System: High doses of strontium, especially in diets low in calcium, can interfere
with bone development, leading to conditions resembling rickets in young, growing animals.
[5] However, at lower, therapeutic doses, strontium has been shown to stimulate bone
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formation and inhibit bone resorption, making it a subject of interest for osteoporosis
treatment.[5][7][8]

» Carcinogenicity: Stable strontium and its common salts are not considered carcinogenic.[9]
Strontium chromate is carcinogenic, but this is attributed to the hexavalent chromium ion.[5]

o Other Effects: No significant adverse effects on other organ systems have been consistently
reported for stable strontium at typical exposure levels.[5]

Succinic Acid

Succinic acid is a naturally occurring dicarboxylic acid. It is generally recognized as safe
(GRAS) by the FDA for use as a food additive. However, in concentrated form, it can pose
some hazards.

Hazard Description Source
Eye Irritation Causes serious eye irritation. MSDS for Succinic Acid
Skin Irritation May cause skin irritation. MSDS for Succinic Acid

) o May cause respiratory tract o )
Respiratory Irritation o MSDS for Succinic Acid
irritation if inhaled as dust.

Hazard Identification and Precautionary Measures

Based on the individual components, the primary hazards associated with strontium
succinate are likely to be:

o Eye Irritation: Direct contact with the eyes may cause serious irritation.

 Skin Irritation: Prolonged or repeated skin contact may cause irritation.

o Respiratory Tract Irritation: Inhalation of dust may irritate the respiratory system.
Recommended Precautionary Measures:

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood,
especially when handling the powder.
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» Personal Protective Equipment (PPE):

o

Eye Protection: Wear chemical safety goggles.

[¢]

Hand Protection: Wear compatible chemical-resistant gloves.

[¢]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

[e]

Skin and Body Protection: Wear a lab coat and appropriate protective clothing.

e Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove
contaminated clothing and shoes. Get medical attention if irritation develops.

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical attention.

 Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never
give anything by mouth to an unconscious person. Loosen tight clothing such as a collar, tie,
belt, or waistband. Get medical attention if you feel unwell.

Handling and Storage

» Handling: Avoid generating dust. Use with adequate ventilation. Avoid contact with eyes,
skin, and clothing.

o Storage: Store in a tightly closed container. Store in a cool, dry, well-ventilated area away
from incompatible substances.

Experimental Protocols
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The following are generalized experimental protocols that could be adapted to assess the
safety and biological activity of strontium succinate.

In Vitro Cytotoxicity Assay

Objective: To determine the cytotoxic potential of strontium succinate on a relevant cell line
(e.g., human osteoblasts, fibroblasts).

Methodology:
e Cell Culture: Culture the chosen cell line in appropriate media and conditions.

o Treatment: Prepare a range of concentrations of strontium succinate dissolved in a
suitable solvent. Add the solutions to the cell cultures and incubate for a specified period
(e.g., 24, 48, 72 hours).

 Viability Assessment: Use a standard cytotoxicity assay, such as the MTT or MTS assay, to
measure cell viability.

o Data Analysis: Calculate the ICso (the concentration that inhibits 50% of cell growth) to
quantify the cytotoxicity.

Preparation

Prepare Strontium - -
Succinate Solutions Experiment Analysis
m_»_’ @ - Calculate IC50
A
CestoonsD>—f——

Click to download full resolution via product page

In Vitro Cytotoxicity Experimental Workflow.
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In Vivo Acute Oral Toxicity Study (Rodent Model)

Objective: To determine the acute oral toxicity of strontium succinate in a rodent model (e.g.,
rats or mice).

Methodology:

Animal Acclimation: Acclimate animals to the laboratory conditions for at least one week.

e Dose Administration: Administer a single oral dose of strontium succinate at various
concentrations to different groups of animals. Include a control group that receives the
vehicle only.

» Observation: Observe the animals for signs of toxicity and mortality for a period of 14 days.
Record body weight changes and any clinical signs.

e Necropsy: At the end of the observation period, perform a gross necropsy on all animals.

o Data Analysis: Determine the LDso (the dose that is lethal to 50% of the animals) using
appropriate statistical methods.

Potential Signaling Pathways

Based on studies of other strontium salts, strontium ions have been shown to influence
signaling pathways involved in bone metabolism. A plausible pathway affected by strontium
succinate, through the release of strontium ions, is the ERK1/2 signaling pathway, which can
regulate both osteogenesis and apoptosis in a dose-dependent manner.[7]
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Hypothesized Signaling Pathway of Strontium lons.

Conclusion

While a specific Material Safety Data Sheet for strontium succinate is not currently available,
a comprehensive safety profile can be constructed by examining its constituent components.

The primary hazards are likely to be irritation to the eyes, skin, and respiratory tract, consistent
with succinic acid. The systemic effects are expected to be dominated by the biological activity
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of strontium, which exhibits a dose-dependent influence on bone metabolism. Researchers and
professionals handling this compound should adhere to standard laboratory safety practices,
including the use of appropriate personal protective equipment and adequate ventilation.
Further research is warranted to fully elucidate the specific toxicological and biological
properties of strontium succinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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